4-Hydroxy-3-(trifluoromethoxy)benzaldehyde
Overview
Description
4-Hydroxy-3-(trifluoromethoxy)benzaldehyde (4-HO-TMB) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. It is a colorless, crystalline solid with a pleasant odor and low toxicity. 4-HO-TMB has been used in the synthesis of a wide range of compounds, including pharmaceuticals, dyes, and other organic compounds. It is also used in the production of flavorings and fragrances, as well as in the synthesis of organic intermediates. In addition, 4-HO-TMB has been used in the preparation of a variety of medical compounds, including anti-inflammatory agents, anticonvulsants, and anti-cancer agents.
Scientific Research Applications
Solid Phase Organic Synthesis
- Electron Rich Benzaldehyde Derivatives : The benzaldehyde derivatives, including similar compounds to 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde, have been explored as linkers in solid phase organic synthesis. Such derivatives have shown potential in the formation of benzylic secondary amines, ureas, sulfonamides, aryl amides, and alkyl amides (Swayze, 1997).
Antioxidant Activity
- In Vitro Antioxidant Properties : Novel compounds synthesized from reactions involving similar benzaldehyde derivatives were analyzed for their antioxidant activities, including free radical scavenging and metal chelating activity. These activities were compared with standard antioxidants (Yüksek et al., 2015).
Catalysis
- Palladium-Catalyzed Reactions : this compound-related compounds have been used in palladium-catalyzed ortho C-H hydroxylation processes. This involves unique methodologies in organic synthesis (Chen, Ozturk, & Sorensen, 2017).
Polymer Synthesis
- Fluorescent Polymer Synthesis : The synthesis of highly fluorescent polymers using derivatives of benzaldehyde like this compound has been studied. These polymers exhibit excellent thermal stability and fluorescence properties (Neilson, Budy, Ballato, & Smith, 2008).
Secondary Metabolites in Plants
- Defense Chemicals in Gramineae : Compounds structurally related to this compound, like hydroxamic acids, have been identified as important defense chemicals in certain cereal crops. They play a significant role in the plant's defense against pests and diseases (Niemeyer, 1988).
Synthetic Methods Improvement
- New Synthetic Routes : Research has focused on developing new methods for the synthesis of compounds related to this compound. These methods aim at improving the yield and purity of the end products (Gui-fa, 2012).
Photonic Applications
- Second Harmonic Generation : Studies have shown that vanillin, a compound related to this compound, can be used for second harmonic generation, a process important in photonics, for ultra-violet and near-infrared wavelengths (Singh et al., 2001).
Mechanism of Action
Target of Action
It is known that this compound is used for biochemical research .
Biochemical Pathways
It has been suggested that this compound may play a role in inhibiting no production, reducing ros accumulation, and decreasing the population of apoptotic cells in certain cell models .
Pharmacokinetics
It is known that the compound is insoluble in water , which may impact its bioavailability.
Result of Action
Some studies suggest that it may inhibit oxidative cytotoxicity and reduce ROS accumulation and the population of apoptotic cells in certain cell models .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde. For instance, it is air sensitive and incompatible with oxidizing agents . These factors should be considered when handling and storing the compound.
properties
IUPAC Name |
4-hydroxy-3-(trifluoromethoxy)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c9-8(10,11)14-7-3-5(4-12)1-2-6(7)13/h1-4,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPJSLRQIOKFRFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)OC(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426949 | |
Record name | 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53104-95-3 | |
Record name | 4-Hydroxy-3-(trifluoromethoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 53104-95-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.